Cas no 70031-86-6 (4-Phenyl-2-(pyridin-3-yl)thiazole)

4-Phenyl-2-(pyridin-3-yl)thiazole is a heterocyclic compound featuring a thiazole core substituted with phenyl and pyridinyl groups. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The compound exhibits strong π-conjugation, enhancing its potential as a fluorescent probe or organic semiconductor. Its rigid framework and nitrogen-rich heterocycles also contribute to binding affinity in biological targets, particularly in kinase inhibition studies. The thiazole-pyridine scaffold offers synthetic versatility for further functionalization, enabling tailored modifications for specific applications. High purity and stability under standard conditions ensure reliable performance in research and industrial settings.

4-Phenyl-2-(pyridin-3-yl)thiazole structure

70031-86-6 structure

Product Name:4-Phenyl-2-(pyridin-3-yl)thiazole

CAS No:70031-86-6

MF:C₁₄H₁₀N₂S

MW:238.307601451874

MDL:MFCD02366452

CID:1005117

PubChem ID:701015

Update Time:2025-06-09

4-Phenyl-2-(pyridin-3-yl)thiazole Chemical and Physical Properties

Names and Identifiers

- 4-Phenyl-2-(pyridin-3-yl)thiazole
- Pyridine, 3-(4-phenyl-2-thiazolyl)-
- 4-Phenyl-2-(3-pyridyl)thiazole
- 3-(4-phenyl-2-thiazolyl)Pyridine
- 4-phenyl-2-pyridin-3-yl-1,3-thiazole
- 3-(4-Phenyl-1,3-thiazol-2-yl)pyridine
- VCA03186
- RH 01083
- MLS000765117
- Maybridge1_006230
- MFCD02366452
- BDBM93828
- 4-phenyl-2-(3-pyridinyl)thiazole
- cid_701015
- SCHEMBL7495850
- BRD-K60950965-001-07-6
- 3-(4-PHENYL-2-THIAZOLYL)-PYRIDINE
- Cambridge id 6597927
- 2-(pyridin-3-yl)-4-phenylthiazole
- AS-40531
- 4-Phenyl-2-(3-pyridyl)thiazole, AldrichCPR
- FT-0734937
- 70031-86-6
- HMS2707N21
- DTXSID10351474
- SMR000288522
- JDMNBLHGHILQCV-UHFFFAOYSA-N
- MLS-0286876.0001
- AKOS000563427
- AP-048/15614106
- CHEMBL120089
- STL477613
- 4-PHENYL-2-(3-PYRIDYL)THIAZOLE, 97%
- MDL： MFCD02366452
- Inchi： 1S/C14H10N2S/c1-2-5-11(6-3-1)13-10-17-14(16-13)12-7-4-8-15-9-12/h1-10H
- InChI Key： JDMNBLHGHILQCV-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2)N=C1C1C=NC=CC=1

Computed Properties

Exact Mass: 238.0566
Monoisotopic Mass: 238.05646950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 54Å²

Experimental Properties

Melting Point: 52-56℃
PSA: 25.78

4-Phenyl-2-(pyridin-3-yl)thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	229868-1g	4-Phenyl-2-(pyridin-3-yl)thiazole	70031-86-6	95%	1g	￡62.00	2022-02-28
Fluorochem	229868-5g	4-Phenyl-2-(pyridin-3-yl)thiazole	70031-86-6	95%	5g	￡282.00	2022-02-28
Chemenu	CM176015-5g	4-phenyl-2-(pyridin-3-yl)thiazole	70031-86-6	97%	5g	$278	2024-07-24
Chemenu	CM176015-10g	4-phenyl-2-(pyridin-3-yl)thiazole	70031-86-6	97%	10g	$371	2021-08-05
abcr	AB264286-1 g	4-Phenyl-2-(3-pyridyl)thiazole; .	70031-86-6		1g	€124.50	2023-04-27
abcr	AB264286-5 g	4-Phenyl-2-(3-pyridyl)thiazole; .	70031-86-6		5g	€461.50	2023-04-27
Oakwood	229868-1g	4-Phenyl-2-(pyridin-3-yl)thiazole	70031-86-6	97%	1g	$250.00	2024-07-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51748-1g	4-Phenyl-2-(3-pyridyl)thiazole, 97%	70031-86-6	97%	1g	￥1754.00	2023-03-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H51748-5g	4-Phenyl-2-(3-pyridyl)thiazole, 97%	70031-86-6	97%	5g	￥6438.00	2023-03-16
eNovation Chemicals LLC	Y1265886-1g	4-Phenyl-2-(pyridin-3-yl)thiazole	70031-86-6	97%	1g	$565	2024-06-07

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